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CAS No.: 855738-89-5

Cat. No.: B1400750

Get Quote
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An In-Depth Technical Guide to the Physical Characteristics of CAS 855738-89-5

Foreword for the Modern Researcher

In the landscape of advanced materials science and organic electronics, the precise
understanding of precursor molecules is not merely academic—it is the bedrock of innovation.
This guide is crafted for the discerning researcher, scientist, and drug development
professional who requires a granular understanding of CAS 855738-89-5, a pivotal building
block in contemporary organic synthesis. We move beyond a simple data sheet to provide a
holistic view, elucidating not just the what but the why behind the physical characteristics of this
versatile compound. Herein, we dissect its molecular architecture to explain its macroscopic
properties, offering a narrative grounded in established scientific principles and validated
experimental observations.

Core Identification and Chemical Identity

At its essence, CAS 855738-89-5 is an organic compound that synergistically combines a
carbazole core with a boronic acid pinacol ester functional group.[1][2] This unique
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amalgamation makes it a highly sought-after intermediate in the synthesis of complex organic
materials, particularly for optoelectronic applications.[1][3]

Identifier Value

CAS Registry Number 855738-89-5[4][5]

3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-
yl)carbazole[1][6]

Chemical Name

9H-Carbazole-3-boronic acid pinacol ester,
Synonyms Carbazole-3-boronic Acid Pinacol Ester, (9H-
Carbazol-3-yl)boronic Acid Pinacol Ester[2][7]

Molecular Formula C1sH20BNO2[4][5]

Molecular Weight 293.17 g/mol [4][6]

Physicochemical Properties: A Quantitative
Overview

The physical state and thermal properties of a compound are critical determinants of its
handling, storage, and reaction conditions. For CAS 855738-89-5, these characteristics are
indicative of a stable, crystalline organic solid.
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o Significance for the
Property Value / Description
Researcher

The crystalline nature suggests
Off-white to white crystalline a well-defined molecular
powder; may also appear as packing and purity. Color
Appearance ] o o
white to orange to green variations can indicate trace
powder or crystals.[3][6] impurities or different

crystalline polymorphs.

A sharp melting point range is
a strong indicator of high
purity. This relatively high
value points to significant

Melting Point 194.0 to 198.0 °CJ3][6] intermolecular forces and
thermal stability, making it
suitable for processes
requiring elevated

temperatures.

The high predicted boiling
- ) ] point further confirms the
Boiling Point 474.3 £ 18.0 °C (Predicted) N
compound's low volatility and

thermal stability.

This value is typical for
polycyclic aromatic organic
) ) compounds and is essential for
Density 1.16 + 0.1 g/cm? (Predicted) ] ] )
calculations involving mass-to-
volume conversions in process

scale-up.

High purity is crucial for its
primary application in
Purity Typically = 98% (GC) or 99% polymerization and cross-
min.[1][3][6] coupling reactions, where
impurities can poison catalysts

or terminate chain growth.
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] The boronic ester group is
Store in a cool, dry, dark place, ] )
] susceptible to hydrolysis. Inert
away from moisture and heat, -
and anhydrous conditions are

Storage under an inert atmosphere o
, paramount to maintain the
(Nitrogen or Argon) at 2-8°C. ] )
compound's integrity and
[1]6]

reactivity.

Molecular Structure and Its Mechanistic
Implications

The utility of CAS 855738-89-5 stems directly from its bifunctional nature. The carbazole moiety
is a well-known hole-transporting unit with excellent photophysical properties, while the boronic
acid pinacol ester is a key functional group for palladium-catalyzed cross-coupling reactions,
most notably the Suzuki-Miyaura reaction.[1]

Caption: Standard QC workflow for CAS 855738-89-5.
Step-by-Step Methodology:

» Visual Inspection: The appearance of the powder is checked against a reference standard.
Any significant deviation in color from the expected off-white may suggest contamination.

e Melting Point Determination: A small amount of the sample is packed into a capillary tube
and heated in a calibrated melting point apparatus. The temperature range from the first
appearance of liquid to complete liquefaction is recorded. A narrow range close to the
literature value (194-198 °C) indicates high purity. [3][6]3. Purity Analysis (Gas
Chromatography - GC): A solution of the compound is injected into a gas chromatograph.
The retention time confirms the identity against a standard, and the peak area percentage is
used to quantify purity, which should typically be >98%. [6]4. Structural Confirmation
(FTIR/NMR Spectroscopy):

o FTIR: The sample is analyzed to identify characteristic vibrational frequencies of its
functional groups (e.g., N-H stretch of the carbazole, B-O and C-O stretches of the
dioxaborolane ring).
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o 'H NMR: The proton nuclear magnetic resonance spectrum provides a definitive structural
fingerprint, confirming the positions and integrations of aromatic and aliphatic protons.

Core Applications in Research and Development

The physical and chemical properties of CAS 855738-89-5 make it an indispensable tool in the
synthesis of high-performance organic materials.
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Caption: Role as a building block in materials synthesis.

» Organic Electronics and Optoelectronics: It serves as a fundamental precursor for
synthesizing semiconducting polymers and small molecules. [1]The carbazole unit is integral
to materials used in Organic Light-Emitting Diodes (OLEDSs), Organic Photovoltaics (OPVs),
and Organic Field-Effect Transistors (OFETSs). [1]* Polymer Chemistry: Through reactions like
Suzuki coupling, it enables the creation of functional polymers with precisely tuned electronic
and mechanical properties. [1][3]* Drug Development: The carbazole scaffold is a privileged
structure in medicinal chemistry. This compound provides a reactive handle for incorporating
the carbazole moiety into complex molecules for targeting specific biological pathways. [3]

Safety, Handling, and Disposal

As with any laboratory chemical, adherence to safety protocols is non-negotiable.
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e GHS Hazard Identification:

o Pictogram: Warning [4][6] * Hazard Statements: H315 (Causes skin irritation), H319
(Causes serious eye irritation). [6][7]* Handling Precautions:

o Always handle in a well-ventilated area or a fume hood to avoid dust inhalation. [7] * Wear
appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat,
and chemical-resistant gloves. [7] * Avoid contact with skin and eyes. In case of contact,
rinse immediately and thoroughly with water. [7] * Wash hands thoroughly after handling.
[6]* Storage: Store in a tightly sealed container in a cool, dry place under an inert
atmosphere to prevent hydrolysis of the boronic ester. [1]* Disposal: Waste should be
treated as chemical waste and disposed of in accordance with local, state, and federal
regulations. [1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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